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Compound of Interest

Compound Name:
(3-cyclopropyl-1H-pyrazol-5-

yl)methanol

CAS No.: 1281984-39-1

Cat. No.: B1419845 Get Quote

(3-cyclopropyl-1H-pyrazol-5-yl)methanol is a heterocyclic compound featuring a pyrazole

core, a motif of significant interest to medicinal chemists and drug development professionals

due to its prevalence in a wide array of pharmacologically active agents. The unique

combination of a rigid, aromatic pyrazole ring with a strained, lipophilic cyclopropyl group and a

functional methanol handle makes this molecule a valuable building block for creating

structurally diverse and potent therapeutic candidates.

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structural elucidation

in organic chemistry. For a novel or synthesized compound like (3-cyclopropyl-1H-pyrazol-5-
yl)methanol, a detailed ¹H NMR analysis is not merely a quality control checkpoint; it is the

definitive method for confirming its covalent structure, verifying isomeric purity, and providing

insights into its electronic and conformational properties. This guide provides a comprehensive,

field-expert analysis of the ¹H NMR spectrum of this compound, detailing the rationale behind

the experimental setup and offering a deep dive into the interpretation of its spectral features.

Molecular Structure and Proton Environments
To interpret the ¹H NMR spectrum, one must first understand the distinct chemical

environments of the protons within the molecule. Each unique proton or set of equivalent

protons will give rise to a distinct signal. The structure below labels the key proton

environments that are the focus of our analysis.
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Figure 1. Molecular structure of (3-cyclopropyl-1H-pyrazol-5-yl)methanol with key proton

environments labeled for NMR analysis.

A Self-Validating Protocol for High-Fidelity ¹H NMR
Acquisition
The quality of an NMR spectrum is fundamentally dependent on a meticulous experimental

approach. The following protocol is designed to be self-validating, with each step including

causality to ensure the acquisition of reproducible, high-resolution data.
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Sample Preparation

Data Acquisition

Data Processing

Weigh 5-10 mg of sample

Transfer to 5 mm NMR tube

Add ~0.7 mL of DMSO-d₆

Cap and vortex to dissolve

Insert sample into spectrometer

Lock on deuterium signal

Shim magnetic field

Acquire spectrum (≥16 scans)

Fourier Transform

Phase Correction

Baseline Correction

Reference to solvent (2.50 ppm)

Integrate signals
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To cite this document: BenchChem. [Introduction: The Structural Significance of a Versatile
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1419845#1h-nmr-spectrum-of-3-cyclopropyl-1h-
pyrazol-5-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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